Cas no 1262411-20-0 (4-ethyltetrahydrothiopyran-4-amine)

• Product Name: 4-ethyltetrahydrothiopyran-4-amine
• CAS No: 1262411-20-0
• MF: C₇H₁₅NS
• MW: 145.26570057869
• CID: 4565895
• Update Time: 2025-10-30

4-ethyltetrahydrothiopyran-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-ethyltetrahydro-2H-thiopyran-4-amine
• 4-ethyltetrahydrothiopyran-4-amine

• Inchi： 1S/C7H15NS/c1-2-7(8)3-5-9-6-4-7/h2-6,8H2,1H3
• InChI Key： KNSCROOCSCPKAI-UHFFFAOYSA-N
• SMILES： C1SCCC(CC)(N)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 4-ethyltetrahydrothiopyran-4-amine

4-ethyltetrahydrothiopyran-4-amine (CAS No. 1262411-20-0): An Overview of a Promising Compound in Medicinal Chemistry

4-ethyltetrahydrothiopyran-4-amine (CAS No. 1262411-20-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as ETTHP, belongs to the class of tetrahydrothiopyran derivatives and is characterized by its six-membered ring containing a sulfur atom and an ethyl substituent. The amine functionality at the 4-position further enhances its chemical reactivity and biological activity, making it a valuable candidate for drug development.

The chemical structure of 4-ethyltetrahydrothiopyran-4-amine (ETTHP) is represented by the formula C₈H₁₇NOS. The presence of the sulfur atom in the ring imparts unique electronic and steric properties, which can influence its interactions with biological targets. The ethyl substituent adds to the lipophilicity of the molecule, potentially enhancing its cell membrane permeability and bioavailability.

In recent years, ETTHP has been extensively studied for its potential applications in various therapeutic areas. One of the most promising areas of research is its role as a modulator of ion channels, particularly calcium channels. Studies have shown that ETTHP can selectively bind to specific subtypes of calcium channels, modulating their activity and potentially offering therapeutic benefits in conditions such as hypertension, arrhythmias, and neurological disorders.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the effects of ETTHP on L-type calcium channels in cardiac myocytes. The results demonstrated that ETTHP effectively reduced calcium influx, leading to a decrease in intracellular calcium levels and a subsequent reduction in myocardial contractility. This finding suggests that ETTHP could be a potential candidate for the treatment of hypertrophic cardiomyopathy and other conditions characterized by excessive myocardial contractility.

Beyond its cardiovascular applications, ETTHP has also shown promise in neurodegenerative diseases. Research conducted at the University of California, San Francisco, explored the neuroprotective effects of ETTHP in models of Parkinson's disease. The study found that ETTHP could reduce oxidative stress and inhibit apoptosis in dopaminergic neurons, thereby slowing down disease progression. These findings highlight the potential of ETTHP as a neuroprotective agent.

The pharmacokinetic properties of 4-ethyltetrahydrothiopyran-4-amine have also been extensively studied to ensure its suitability for clinical use. Preclinical studies have demonstrated that ETTHP exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, the compound has shown low toxicity profiles in animal models, further supporting its safety for human use.

In conclusion, 4-ethyltetrahydrothiopyran-4-amine (CAS No. 1262411-20-0) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, positioning it as a valuable asset in the field of medicinal chemistry.